Silyl ethers
Silyl ethers are a class of organic compounds characterized by the presence of a silicon atom linked to two alkyl or aryl groups through an oxygen atom, represented as R2Si-O-R. These compounds play significant roles in synthetic chemistry due to their reactivity and stability under various reaction conditions. Silyl ethers can be prepared from silyl chlorides via nucleophilic substitution reactions with alcohols or phenols. They serve as versatile intermediates in organic synthesis, facilitating the formation of new carbon-carbon bonds through reactions such as Clemmensen reduction and Takeda reaction. Additionally, they are utilized in the synthesis of organosilicon compounds, drug intermediates, and materials science applications due to their unique chemical properties and structural advantages.

Structure | Chemical Name | CAS | MF |
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Dimethylethoxysilane | 14857-34-2 | C4H11OSi |
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1-Thia-2-silacyclopentane,2-methoxy-2-methyl- | 26903-83-3 | C5H12OSSi |
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Dimethylethoxyvinylsilane | 5356-83-2 | C6H14OSi |
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N-OCTADECYLMETHOXYDICHLOROSILANE | 211934-50-8 | C19H40Cl2OSi |
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Trivinylmethoxysilane | 193828-96-5 | C7H12OSi |
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Silanediol, 1-butyl-1-methoxy- | 918547-96-3 | C5H14O3Si |
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Silane, chlorodiethyl(2-propen-1-yloxy)- | 52750-99-9 | C7H15ClOSi |
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1,2-Diethoxy-1,1,2,2-tetramethyldisilane | 18419-84-6 | C8H22O2Si2 |
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Silane,chloromethoxydimethyl- | 1825-68-9 | C3H9ClOSi |
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ethynylmethoxydimethyl-Silane | 32957-38-3 | C5H10OSi |
Related Literature
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Xuesong Tan,Weiping Deng,Mi Liu,Qinghong Zhang,Ye Wang Chem. Commun., 2009, 7179-7181
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Xiaoyan Xu,Jun Zhang,Hongguang Xia Org. Biomol. Chem., 2018,16, 1227-1241
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